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Compound of Interest

Compound Name: [3,4'-Bipyridin]-2-amine

Cat. No.: B15050176 Get Quote

This guide provides an in-depth look at the chemical properties of [3,4'-Bipyridin]-2-amine, a

bipyridine derivative of interest to researchers and professionals in drug development and

chemical synthesis. The following sections detail its molecular characteristics and a general

synthetic approach.

Core Molecular Data
The fundamental molecular properties of [3,4'-Bipyridin]-2-amine are summarized below.

Property Value Reference

Molecular Formula C₁₀H₉N₃ [1][2]

Molecular Weight 171.203 g/mol [1]

CAS Number 865604-20-2 [1][2]

IUPAC Name [3,4'-bipyridin]-2'-amine [1]

Conceptual Synthesis Workflow
The synthesis of complex molecules like [3,4'-Bipyridin]-2-amine typically involves a series of

controlled chemical reactions. While specific experimental protocols can vary, a generalized

workflow for the synthesis of such heterocyclic compounds is outlined below. This process
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often relies on coupling reactions to form the bipyridine core, followed by the introduction of the

amine group.
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A generalized workflow for the synthesis of [3,4'-Bipyridin]-2-amine.

Experimental Protocols
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Detailed experimental procedures for the synthesis of [3,4'-Bipyridin]-2-amine would require

access to specific research articles or patents that describe its preparation. Generally, the

synthesis would involve the following key steps, which would be meticulously detailed in a full

protocol:

Preparation of Starting Materials: This would include the synthesis or procurement of suitable

functionalized pyridine precursors.

Coupling Reaction: A transition-metal catalyzed cross-coupling reaction, such as a Suzuki or

Stille coupling, would likely be employed to form the carbon-carbon bond between the two

pyridine rings. The protocol would specify the catalyst (e.g., a palladium complex), ligands,

base, solvent, reaction temperature, and time.

Work-up and Isolation of the Intermediate: Following the coupling reaction, the bipyridine

intermediate would be isolated from the reaction mixture. This typically involves extraction,

washing, and drying of the organic phase, followed by removal of the solvent.

Amination: The introduction of the amine group onto the bipyridine core would be achieved

through a nucleophilic aromatic substitution or a Buchwald-Hartwig amination, for example.

The specific aminating agent, catalyst, and reaction conditions would be detailed.

Purification of the Final Product: The crude [3,4'-Bipyridin]-2-amine would be purified to the

desired level of purity, typically using techniques such as column chromatography,

recrystallization, or sublimation.

Characterization: The identity and purity of the final compound would be confirmed using

various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,

Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. [3,4'-BIPYRIDIN]-2'-AMINE | CAS 865604-20-2 [matrix-fine-chemicals.com]

2. 865604-20-2|3,4'-Bipyridin-2'-amine|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [A Technical Overview of [3,4'-Bipyridin]-2-amine:
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15050176#3-4-bipyridin-2-amine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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